2,2'-{Propane-1,3-diylbis[(dimethylazaniumdiyl)propane-3,1-diylpyridin-1-yl-4-ylidenemethylylidene]}bis(3-methyl-1,3-benzothiazol-3-ium)

• Molecular Formula: C41H54N6S2+4
• Molecular Weight: 695 g/mol
• IUPAC Name: 3-[dimethyl-[3-[4-[(E)-(3-methyl-1,3-benzothiazol-2-ylidene)methyl]pyridin-1-ium-1-yl]propyl]azaniumyl]propyl-dimethyl-[3-[4-[(Z)-(3-methyl-1,3-benzothiazol-2-ylidene)methyl]pyridin-1-ium-1-yl]propyl]azanium
• InChI: InChI=1S/C41H54N6S2/c1-42-36-14-7-9-16-38(36)48-40(42)32-34-18-24-44(25-19-34)22-11-28-46(3,4)30-13-31-47(5,6)29-12-23-45-26-20-35(21-27-45)33-41-43(2)37-15-8-10-17-39(37)49-41/h7-10,14-21,24-27,32-33H,11-13,22-23,28-31H2,1-6H3/q+4
• InChI Key: OUIWRUVXYIBBQY-UHFFFAOYSA-N
• Isomeric SMILES: CN\1C2=CC=CC=C2S/C1=C/C3=CC=[N+](C=C3)CCC[N+](C)(C)CCC[N+](C)(C)CCC[N+]4=CC=C(C=C4)/C=C\5/N(C6=CC=CC=C6S5)C
• Canonical SMILES: CN1C2=CC=CC=C2SC1=CC3=CC=[N+](C=C3)CCC[N+](C)(C)CCC[N+](C)(C)CCC[N+]4=CC=C(C=C4)C=C5N(C6=CC=CC=C6S5)C

Description

BoBo-1(4+) is the cationic form of BoBo-1, a symmetrical cyanine dye. It has a role as a fluorochrome. It is a cyanine dye and an organic cation.

Scientific Research Applications

Alkylation and Synthesis

• Alkylation involving compounds similar to 2,2'-{Propane-1,3-diylbis[(dimethylazaniumdiyl)propane-3,1-diylpyridin-1-yl-4-ylidenemethylylidene]}bis(3-methyl-1,3-benzothiazol-3-ium) primarily occurs at the exocyclic sulfur atoms. The presence of an electron-withdrawing carbonyl group forces alkylation at the endocyclic nitrogen atoms (Dorofeev et al., 2017).

Spectral Characterization and Theoretical Investigation

• Compounds like Salen, closely related to the chemical structure , have been synthesized and characterized for their spectral behavior in different solvents. The positive solvatochromism exhibited by these compounds is noteworthy (Inba et al., 2013).

Formation of Novel Compounds

• New compounds structurally related to the mentioned chemical have been prepared, demonstrating the versatility in synthesizing unique structures with various applications in fields like catalysis and materials science (Fall et al., 2021).

Photocatalytic Applications

• Complexes formed from ligands similar to 2,2'-{Propane-1,3-diylbis[(dimethylazaniumdiyl)propane-3,1-diylpyridin-1-yl-4-ylidenemethylylidene]}bis(3-methyl-1,3-benzothiazol-3-ium) are being explored for their photocatalytic properties, particularly in CO2 reduction, highlighting their potential in environmental applications (Gholamkhass et al., 2005).

Application in Ionic Liquids

• Derivatives of the compound have been used in the study of ionic liquids, providing insights into their potential as adsorbents and their behavior under thermal conditions (Cai et al., 2015); (Chilingarov et al., 2018).